Cas no 1261892-38-9 (2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid)

2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid is a fluorinated aromatic compound featuring a pyridine core substituted with an amino group and a carboxylic acid functionality. Its structure incorporates a 4-fluoro-3-trifluoromethylphenyl moiety, enhancing its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms contributes to improved metabolic stability and bioavailability, making it valuable for drug discovery applications. The compound's carboxylic acid group allows for further derivatization, facilitating its use in coupling reactions or as a building block for heterocyclic systems. Its well-defined structure and functional group compatibility make it suitable for research in medicinal chemistry and material science.
2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid structure
1261892-38-9 structure
Product Name:2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid
CAS No:1261892-38-9
MF:C13H8F4N2O2
MW:300.208436965942
MDL:MFCD18318407
CID:2761683
PubChem ID:53224338
Update Time:2025-08-02

2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18318407
    • 2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid, 95%
    • 2-AMINO-5-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
    • 1261892-38-9
    • DTXSID50688271
    • 2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid
    • MDL: MFCD18318407
    • Inchi: 1S/C13H8F4N2O2/c14-10-2-1-6(3-9(10)13(15,16)17)8-5-19-11(18)4-7(8)12(20)21/h1-5H,(H2,18,19)(H,20,21)
    • InChI Key: YJGYHESEUDUCRV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C(F)(F)F)C1C=NC(=CC=1C(=O)O)N

Computed Properties

  • Exact Mass: 300.05219015Da
  • Monoisotopic Mass: 300.05219015Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 76.2Ų

2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB325247-5 g
2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid, 95%; .
1261892-38-9 95%
5g
€1,159.00 2022-06-10
abcr
AB325247-5g
2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid, 95%; .
1261892-38-9 95%
5g
€1159.00 2025-04-21

Additional information on 2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid

Comprehensive Overview of 2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid (CAS No. 1261892-38-9)

2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid (CAS No. 1261892-38-9) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a fluoro substituent, makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound’s isonicotinic acid core is a well-known pharmacophore, often associated with antimicrobial and antitumor properties. Recent studies highlight its relevance in drug discovery, especially for targeting cancer pathways and metabolic disorders. With the growing demand for precision medicine, 2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid has garnered attention for its potential to enhance drug efficacy while minimizing side effects. Its CAS No. 1261892-38-9 is frequently searched in academic databases, reflecting its importance in synthetic chemistry.

From an industrial perspective, this compound aligns with the trend toward sustainable chemistry. Its fluorinated groups improve metabolic stability, a key factor in green chemistry initiatives. Laboratories optimizing high-throughput screening protocols often include derivatives of this compound to explore novel structure-activity relationships (SAR). Additionally, its compatibility with cross-coupling reactions makes it a versatile building block for heterocyclic synthesis.

In the context of AI-driven drug design, 2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid serves as a case study for machine learning models predicting molecular properties. Researchers querying terms like "fluorinated drug intermediates" or "CAS 1261892-38-9 applications" often seek data on its solubility, bioavailability, and synthetic routes. These metrics are critical for computational chemistry platforms aiming to accelerate lead compound identification.

Beyond pharmaceuticals, this compound’s agrochemical potential is under exploration. Its structural motifs are found in herbicides and fungicides, addressing global challenges like crop resistance. The fluoro and trifluoromethyl groups enhance lipophilicity, improving membrane penetration in target organisms—a hot topic in agricultural innovation forums.

Quality control of CAS No. 1261892-38-9 involves advanced analytical techniques such as HPLC and NMR, ensuring compliance with Good Manufacturing Practices (GMP). Suppliers emphasizing batch-to-batch consistency leverage these protocols to meet the demands of contract research organizations (CROs) and academic collaborators.

In summary, 2-Amino-5-(4-fluoro-3-trifluoromethylphenyl)isonicotinic acid bridges multiple scientific disciplines, from medicinal chemistry to material science. Its CAS No. 1261892-38-9 is a beacon for innovators navigating the complexities of small-molecule therapeutics and sustainable agrochemicals. As interdisciplinary research expands, this compound will likely remain a focal point for breakthroughs in life sciences.

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